Cas no 2228642-85-9 (5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine
• CAS No: 2228642-85-9
• MF: C₉H₅BrF₂N₂O
• MW: 275.049607992172
• CID: 5923057
• PubChem ID: 165802361
• Update Time: 2025-05-19

5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine
• 2228642-85-9
• EN300-1924105

• Inchi： 1S/C9H5BrF2N2O/c10-5-2-7(12)6(11)1-4(5)8-3-14-9(13)15-8/h1-3H,(H2,13,14)
• InChI Key： SLZDMQSXUCNCOW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1=CN=C(N)O1)F)F

Computed Properties

• Exact Mass: 273.95533g/mol
• Monoisotopic Mass: 273.95533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine

Professional Introduction to Compound with CAS No. 2228642-85-9 and Product Name: 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine

The compound identified by the CAS number 2228642-85-9 and the product name 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine core, which is strategically designed to exhibit enhanced binding affinity and selectivity towards biological targets.

Recent research in the domain of drug discovery has highlighted the importance of fluorinated aromatic rings in modulating pharmacokinetic properties and improving metabolic stability. The presence of bromo and difluoro substituents in the phenyl ring of this compound not only enhances its lipophilicity but also contributes to its ability to interact with specific amino acid residues in protein targets. This structural design has been shown to be particularly effective in the development of small-molecule inhibitors for various therapeutic indications.

One of the most compelling aspects of 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine is its potential as a scaffold for further derivatization. The oxazole ring, a well-known pharmacophore in medicinal chemistry, provides a rigid structure that can be modified to optimize potency and reduce off-target effects. Studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes involved in inflammatory pathways, making it a valuable candidate for the development of novel anti-inflammatory agents.

The synthesis of 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms at the 4 and 5 positions of the phenyl ring is particularly challenging due to their high reactivity. However, advances in synthetic methodologies have enabled chemists to achieve this transformation with increasing efficiency. The bromo substituent at the 2-position serves as a handle for further functionalization via cross-coupling reactions, allowing for the creation of a diverse library of analogs.

In vitro studies have revealed that 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine demonstrates significant binding affinity to several key enzymes implicated in cancer progression. The combination of halogenated aromatic rings with an oxazole core creates a molecular entity that can effectively disrupt signaling pathways critical for tumor growth. Preliminary results from cell-based assays indicate that this compound inhibits the activity of kinases involved in cell proliferation and survival, suggesting its potential as an anticancer therapeutic.

The pharmacological profile of 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine has also been explored in animal models. In vivo studies have shown that it exhibits good oral bioavailability and distributes widely throughout various tissues. The presence of fluorine atoms enhances metabolic stability, reducing the likelihood of rapid degradation in vivo. Furthermore, the compound demonstrates a favorable safety profile with minimal toxicity observed at therapeutic doses.

Future research directions for this compound include exploring its mechanism of action in greater detail and optimizing its chemical properties for clinical translation. Computational modeling techniques are being employed to predict how modifications to the phenyl ring might influence binding interactions with biological targets. Additionally, structure-based drug design approaches are being utilized to identify new analogs with improved efficacy and reduced side effects.

The development of 5-(2-bromo-4,5-difluorophenyl)-1,3-oxazol-2-amine underscores the growing importance of heterocyclic compounds in modern drug discovery. The versatility of this scaffold allows for rapid diversification into novel chemical entities with tailored biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.